Cas no 2201653-59-8 (N-{4-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]phenyl}acetamide)

• Product Name: N-{4-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]phenyl}acetamide
• CAS No: 2201653-59-8
• MF: C₁₄H₁₅N₅O₂
• MW: 285.301202058792
• CID: 5846437
• PubChem ID: 121154779
• Update Time: 2025-06-10

N-{4-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• F6473-2193
• 2201653-59-8
• N-[4-[3-(triazol-1-yl)azetidine-1-carbonyl]phenyl]acetamide
• N-{4-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]phenyl}acetamide
• N-(4-(3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl)phenyl)acetamide
• AKOS032696033

• Inchi： 1S/C14H15N5O2/c1-10(20)16-12-4-2-11(3-5-12)14(21)18-8-13(9-18)19-7-6-15-17-19/h2-7,13H,8-9H2,1H3,(H,16,20)
• InChI Key： YNTIPWCRRSOKJP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(C)=O)N1CC(C1)N1C=CN=N1

Computed Properties

• Exact Mass: 285.12257474g/mol
• Monoisotopic Mass: 285.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.1Ų

Additional information on N-{4-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]phenyl}acetamide

N-{4-[3-(1H-1,2,3-Triazol-1-yl)azetidine-1-carbonyl]phenyl}acetamide: A Comprehensive Overview

N-{4-[3-(1H-1,2,3-Triazol-1-yl)azetidine-1-carbonyl]phenyl}acetamide, with the CAS number 2201653-59-8, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. In this article, we delve into the properties, synthesis, and recent advancements associated with this compound.

The molecular structure of N-{4-[3-(1H-1,2,3-Triazol-1-yl)azetidine-1-carbonyl]phenyl}acetamide is characterized by a triazole ring fused with an azetidine moiety, which is further connected to an acetamide group via a phenyl ring. This configuration imparts the compound with distinctive electronic and steric properties, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The presence of the triazole ring introduces hydrogen bonding capabilities and enhances the compound's solubility in aqueous media, which are critical factors for drug bioavailability. Additionally, the azetidine moiety contributes to the compound's rigidity and stability, facilitating its interaction with target biomolecules such as enzymes and receptors.

One of the most promising applications of N-{4-[3-(1H-1,2,3-Triazol-1-yl)azetidine-1-carbonyl]phenyl}acetamide lies in its role as a building block for more complex molecules. Researchers have explored its utility in click chemistry reactions, where it serves as a versatile starting material for constructing bioactive compounds with diverse functionalities.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The integration of microwave-assisted synthesis techniques has significantly improved the efficiency and yield of its production. Such advancements underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for high-quality chemical entities.

Moreover, computational studies have provided insights into the electronic properties and reactivity of N-{4-[3-(1H-1,2,3-Triazol-1-yl)azetidine-1-carbonyl]phenyl}acetamide. Density functional theory (DFT) calculations have revealed that the compound exhibits favorable electronic transitions, which may be exploited in optoelectronic applications or as a component in advanced materials.

The versatility of this compound is further evidenced by its role in medicinal chemistry research programs targeting various disease states. For instance, derivatives of this compound have been evaluated for their potential anti-inflammatory and anticancer activities. These studies have demonstrated that structural modifications can significantly influence biological activity profiles, paving the way for tailored drug design strategies.

In conclusion, N-{4-[3-(1H-1,2,3-Triazol-1-yl)azetidine-1-carbonyl]phenyl}acetamide stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique structure and favorable chemical properties make it an attractive candidate for further exploration in both academic and industrial settings.